Cas no 2940945-60-6 (3-Aminonaphthalene-1-carboxylic acid;2,2,2-trifluoroacetic acid)

• Product Name: 3-Aminonaphthalene-1-carboxylic acid;2,2,2-trifluoroacetic acid
• CAS No: 2940945-60-6
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• CID: 6800888
• PubChem ID: 170907635
• Update Time: 2025-05-23

3-Aminonaphthalene-1-carboxylic acid;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2940945-60-6
• 3-AMINONAPHTHALENE-1-CARBOXYLIC ACID 2,2,2-TRIFLUOROACETIC ACID
• G15387
• 3-aminonaphthalene-1-carboxylic acid;2,2,2-trifluoroacetic acid
• 3-Aminonaphthalene-1-carboxylic acid;2,2,2-trifluoroacetic acid

• Inchi： 1S/C11H9NO2.C2HF3O2/c12-8-5-7-3-1-2-4-9(7)10(6-8)11(13)14;3-2(4,5)1(6)7/h1-6H,12H2,(H,13,14);(H,6,7)
• InChI Key： MFVBURJECNCJKL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1C=C(C=C2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 301.05619229g/mol
• Monoisotopic Mass: 301.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on 3-Aminonaphthalene-1-carboxylic acid;2,2,2-trifluoroacetic acid

3-Aminonaphthalene-1-carboxylic Acid and 2,2,2-Trifluoroacetic Acid: A Comprehensive Overview

The 3-Aminonaphthalene-1-carboxylic acid and 2,2,2-trifluoroacetic acid are two distinct chemical compounds with unique properties and applications. These compounds have garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This article delves into their structural characteristics, synthesis methods, and recent advancements in their applications.

3-Aminonaphthalene-1-carboxylic acid is a derivative of naphthalene, a polycyclic aromatic hydrocarbon. The presence of an amino group (-NH₂) at the 3-position and a carboxylic acid group (-COOH) at the 1-position imparts this compound with versatile reactivity. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The amino group facilitates hydrogen bonding and coordination interactions, making it ideal for constructing porous materials with high surface areas.

On the other hand, 2,2,2-trifluoroacetic acid is a fluorinated carboxylic acid known for its strong acidity and stability. Its structure consists of a trifluoromethyl group (-CF₃) attached to a carboxylic acid moiety. This compound has been extensively used as a catalyst in organic reactions due to its ability to activate carbonyl groups and enhance reaction rates. Recent research has explored its role in asymmetric catalysis and the synthesis of bioactive molecules.

The synthesis of 3-Aminonaphthalene-1-carboxylic acid typically involves nucleophilic substitution or coupling reactions. For instance, the Friedel-Crafts alkylation reaction can be employed to introduce the amino group onto the naphthalene ring. Similarly, the carboxylation step can be achieved through oxidation or direct coupling methods. Researchers have recently developed more efficient protocols that minimize side reactions and improve yield.

In contrast, 2,2,2-trifluoroacetic acid is synthesized via electrophilic substitution or fluorination reactions. The most common method involves the reaction of acetic acid with fluorine gas in the presence of a catalyst. This process ensures high purity and scalability, making it suitable for industrial applications.

Both compounds exhibit remarkable versatility in their applications. 3-Aminonaphthalene-1-carboxylic acid has been utilized in the development of sensors for detecting heavy metal ions due to its ability to coordinate with metal cations. Recent studies have demonstrated its potential in creating colorimetric sensors with high sensitivity and selectivity.

Meanwhile, 2,2,2-trifluoroacetic acid has found widespread use in peptide synthesis and as a solvent in organic reactions. Its strong acidity makes it an effective catalyst for nucleophilic acyl substitutions and amide bond formations. Researchers have also explored its role in click chemistry and Suzuki-Miyaura couplings.

The integration of these compounds into advanced materials has opened new avenues for technological innovation. For example, 3-Aminonaphthalene-1-carboxylic acid has been employed in the fabrication of flexible electronics due to its conjugated π-system and mechanical stability. Similarly, 2,2,2-trifluoroacetic acid has been used as a dopant in polymer electrolytes to enhance ionic conductivity.

In conclusion, 3-Aminonaphthalene-1-carboxylic acid and 2,2,2-trifluoroacetic acid are indispensable tools in modern chemistry. Their unique properties and diverse applications continue to drive advancements in various scientific domains. As research progresses, these compounds are expected to play even greater roles in addressing global challenges such as energy storage and environmental sustainability.